Edifenphos
Edifenphos
Edifenphos is an organic thiophosphate that is the O-ethyl-S,S-diphenyl ester of phosphorodithioic acid. Used to control a variety of fungal diseases on rice including blast, ear blight and stem rot. Edifenphos is moderately toxic to mammals and fish but poses more of a risk to aquatic invertebrates. It has a role as a neurotoxin, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a phospholipid biosynthesis inhibitor and an antifungal agrochemical.
O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP).
O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
17109-49-8
VCID:
VC0052163
InChI:
InChI=1S/C14H15O2PS2/c1-2-16-17(15,18-13-9-5-3-6-10-13)19-14-11-7-4-8-12-14/h3-12H,2H2,1H3
SMILES:
CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2
Molecular Formula:
C14H15O2PS2
Molecular Weight:
310.4 g/mol
Edifenphos
CAS No.: 17109-49-8
Reference Standards
VCID: VC0052163
Molecular Formula: C14H15O2PS2
Molecular Weight: 310.4 g/mol
| CAS No. | 17109-49-8 |
|---|---|
| Product Name | Edifenphos |
| Molecular Formula | C14H15O2PS2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | [ethoxy(phenylsulfanyl)phosphoryl]sulfanylbenzene |
| Standard InChI | InChI=1S/C14H15O2PS2/c1-2-16-17(15,18-13-9-5-3-6-10-13)19-14-11-7-4-8-12-14/h3-12H,2H2,1H3 |
| Standard InChIKey | AWZOLILCOUMRDG-UHFFFAOYSA-N |
| SMILES | CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2 |
| Canonical SMILES | CCOP(=O)(SC1=CC=CC=C1)SC2=CC=CC=C2 |
| Boiling Point | 154 °C/1 Pa |
| Colorform | Yellow to light brown liquid... . Clear yellow to light-brown liquid |
| Density | 1.251 g/cu cm (20 °C) |
| Melting Point | -25 °C <25°C |
| Physical Description | Solid |
| Description | Edifenphos is an organic thiophosphate that is the O-ethyl-S,S-diphenyl ester of phosphorodithioic acid. Used to control a variety of fungal diseases on rice including blast, ear blight and stem rot. Edifenphos is moderately toxic to mammals and fish but poses more of a risk to aquatic invertebrates. It has a role as a neurotoxin, an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a phospholipid biosynthesis inhibitor and an antifungal agrochemical. O-Ethyl S, S-diphenyl phosphorodithioate, also known as eddp or O-ethyl-S, S-diphenyl dithiophosphate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. O-Ethyl S, S-diphenyl phosphorodithioate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-ethyl S, S-diphenyl phosphorodithioate is primarily located in the membrane (predicted from logP). |
| Shelf Life | Stable in neutral media. Hydrolysed by strong acids and alkalis; at 25 °C, DT50 19 days (pH 7), 2 days (pH 9). Degradable in the presence of light. |
| Solubility | 4.67e-04 M In n-hexane 20-50, dichloromethane, isopropanol, toluene 200 (all in g/l, 20 °C). Readily soluble in methanol, acetone, benzene, xylene, carbon tetrachloride and dioxane. Sparingly soluble in heptane. In water, 56 mg/l @ 20 °C 0.056 mg/mL at 20 °C |
| Synonyms | BAY 78418; Bayer 78418; EDDP; Edifenphpos; Ediphenphos; Ethyl S,S-Diphenyl Phosphorodithioate; Hinosan; O-Ethyl S,S-Diphenyl Dithiophosphate; O-Ethyl S,S-Diphenyl Phosphorodithioate; S,S-Diphenyl O-Ethyl Phosphorodithioate |
| Vapor Pressure | 2.70e-07 mmHg 2.70X10-7 mm Hg @ 25 °C |
| PubChem Compound | 28292 |
| Last Modified | Nov 11 2021 |
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